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Compound of Interest

Compound Name: 4,5-Dichloro-6-methoxypyrimidine

Cat. No.: B2564934 Get Quote

Dichloromethoxypyrimidines are versatile intermediates in the synthesis of pharmaceuticals

and agrochemicals.[1] Their reactivity, enhanced by the chlorinated pyrimidine ring, makes

them valuable building blocks for novel bioactive molecules, including potential antiviral and

anticancer agents.[1] However, the specific placement of the chloro and methoxy groups

significantly influences the compound's reactivity and, consequently, its safety profile.

This guide addresses the safety considerations for 4,5-dichloro-6-methoxypyrimidine. It is

crucial to note that detailed safety data sheets (SDS) are more readily available for its isomer,

4,6-dichloro-5-methoxypyrimidine (CAS No. 5018-38-2). While structurally similar, it is

imperative for researchers to consult the specific SDS for the exact isomer in use. The

information presented herein for 4,6-dichloro-5-methoxypyrimidine serves as a comprehensive

and cautionary proxy.

Section 1: Chemical Identification and Properties
A precise understanding of the chemical's identity is the foundation of safety.
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Property
4,5-Dichloro-6-
methoxypyrimidine

4,6-Dichloro-5-
methoxypyrimidine

CAS Number 1806367-42-9[2][3] 5018-38-2[4]

Molecular Formula C₅H₄Cl₂N₂O[1] C₅H₄Cl₂N₂O

Molecular Weight 179.00 g/mol [1] 179.00 g/mol

Appearance Not specified
White to orange to green

powder or crystal[1]

Melting Point Not specified 54-59 °C[1]

Synonyms Not available
6-Dichloro-5-

Methoxypyrimidine[5]

Section 2: Hazard Identification and GHS
Classification
Based on available data for 4,6-dichloro-5-methoxypyrimidine, this compound is classified as

hazardous.[4] Researchers must handle it with the appropriate precautions.

GHS Classification Summary for 4,6-Dichloro-5-methoxypyrimidine

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed[4]

[6]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[5]

[7]

Serious Eye Damage/Eye

Irritation
Category 1 / Category 2

H318: Causes serious eye

damage[5][6] / H319: Causes

serious eye irritation[5][7]

Signal Word:Danger[4][6]

Hazard Pictograms:
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Corrosion (GHS05): Indicating the risk of severe skin burns and eye damage.

Health Hazard/Hazard (GHS07): Indicating that it may be harmful if swallowed or cause skin

and eye irritation.

Section 3: First-Aid Measures: An Emergency
Response Protocol
In the event of exposure, immediate and appropriate first-aid is critical. The following protocols

are based on established guidelines for chemically similar hazardous substances.

Experimental Protocol: Emergency First Aid
General Advice:

Move the victim out of the danger area.[8]

Consult a physician immediately and show them the Safety Data Sheet.[5]

Inhalation:

Remove the person to fresh air and keep them comfortable for breathing.[5][7]

If breathing is difficult or absent, provide artificial respiration.[4][5]

Seek medical attention if symptoms occur or persist.[4]

Skin Contact:

Immediately remove all contaminated clothing.[7]

Wash the affected area with plenty of soap and water for at least 15 minutes.[4][5]

If skin irritation occurs, seek medical advice.[7]

Eye Contact:
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Rinse cautiously and thoroughly with plenty of water for at least 15 minutes, also under the

eyelids.[4][5]

Remove contact lenses, if present and easy to do. Continue rinsing.[4][5]

Seek immediate medical attention.[4]

Ingestion:

Rinse the mouth with water.[5][7]

Do NOT induce vomiting.[9]

Never give anything by mouth to an unconscious person.[5]

Call a poison center or doctor if you feel unwell.[4]

Section 4: Laboratory Handling and Storage
The principle of "as low as reasonably practicable" (ALARP) should guide all handling

procedures to minimize exposure.

Safe Handling Workflow
The following diagram illustrates the essential workflow for safely handling

dichloromethoxypyrimidines in a laboratory setting.
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Safe Handling Workflow for Dichloromethoxypyrimidines
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Caption: A workflow for the safe handling of dichloromethoxypyrimidines.
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Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory.

Eye/Face Protection: Wear chemical safety goggles or a face shield.[5] All eye protection

must be approved under government standards such as NIOSH (US) or EN 166 (EU).[5]

Skin Protection:

Handle with chemically resistant gloves (e.g., nitrile rubber) inspected before use.[5][10]

Wear a lab coat or other protective clothing to prevent skin exposure.[4][10]

Respiratory Protection:

Use in a well-ventilated area, preferably a chemical fume hood.[10]

If dust or aerosols are generated, a NIOSH/MSHA-approved respirator may be necessary.

[10]

Storage Protocols
Proper storage is essential to maintain chemical integrity and prevent accidents.

Keep containers tightly closed in a dry, cool, and well-ventilated place.[4][5]

Store away from incompatible materials such as strong oxidizing agents and acids.[4][9]

Some suppliers recommend storing under an inert gas like nitrogen.[5][11]

Section 5: Accidental Release and Disposal
A clear and practiced protocol for spills and waste disposal is a cornerstone of laboratory

safety.

Accidental Release Measures
Personal Precautions:
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Evacuate personnel to safe areas.[5]

Wear appropriate personal protective equipment (see Section 4).[5]

Ensure adequate ventilation.[5]

Avoid breathing dust.[5]

Environmental Precautions:

Prevent the product from entering drains or waterways.[5][7]

Containment and Cleaning:

Sweep up the spilled material without creating dust.[5]

Collect the material in a suitable, closed, and labeled container for disposal.[5]

Waste Disposal
Dispose of this chemical and its container as hazardous waste.[4]

Waste must be disposed of in accordance with all applicable federal, state, and local

regulations.

Consider dissolving the material in a combustible solvent and burning it in a chemical

incinerator equipped with an afterburner and scrubber.[5]

Do not mix with other waste. Handle uncleaned containers as you would the product itself.[5]

Conclusion
While 4,5-dichloro-6-methoxypyrimidine is a valuable reagent, its handling demands a

thorough understanding of its potential hazards. By adhering to the protocols outlined in this

guide—derived from the comprehensive data available for its close isomer, 4,6-dichloro-5-

methoxypyrimidine—researchers can mitigate risks and ensure a safe laboratory environment.

Always prioritize consulting the specific Safety Data Sheet for the exact compound in use and

integrating these safety measures into all experimental workflows.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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